![molecular formula C31H48N7O19P3S B1246833 3,4,4-trimethylhepta-2,5-dienoyl-CoA](/img/structure/B1246833.png)
3,4,4-trimethylhepta-2,5-dienoyl-CoA
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Overview
Description
3,4,4-trimethylhepta-2,5-dienoyl-CoA is a multi-methyl-branched fatty acyl-CoA that results from the formal condensation of the thiol group of coenzyme A with the carboxy group of 3,4,4-trimethylhepta-2,5-dienoic acid. It is an unsaturated fatty acyl-CoA and a multi-methyl-branched fatty acyl-CoA. It derives from a coenzyme A.
Scientific Research Applications
1. Role in Beta-Oxidation of Unsaturated Fatty Acids
3,4,4-trimethylhepta-2,5-dienoyl-CoA plays a crucial role in the beta-oxidation of unsaturated fatty acids. This process involves enzymes like delta 3,5, delta 2,4-dienoyl-CoA isomerase, which catalyze the conversion of specific enoyl-CoA substrates, such as 3,5-octadienoyl-CoA, to their isomers like 2,4-octadienoyl-CoA in mitochondria. This pathway is essential for efficiently processing unsaturated fatty acids with double bonds extending from odd-numbered carbon atoms (Luo, Smeland, Shoukry, & Schulz, 1994).
2. Structural Insights and Catalysis
The crystal structure of rat dienoyl-CoA isomerase, which acts on similar substrates, reveals important structural features like a deeply buried active-site pocket and critical acidic residues such as Asp176, Glu196, and Asp204. These residues are essential for the catalysis of isomerization reactions, crucial for the metabolism of certain unsaturated fatty acids in both mitochondria and peroxisomes (Modis et al., 1998).
3. Enzyme Mechanism in E. coli
Escherichia coli 2,4-dienoyl-CoA reductase, structurally related to the enzymes acting on this compound, is involved in the metabolism of unsaturated fatty acids with double bonds at even carbon positions. Its structure and reaction mechanism provide insights into the substrate reduction and electron transfer processes in bacterial systems (Hubbard, Liang, Schulz, & Kim, 2003).
4. Role in Human Mitochondria
The human mitochondrial 2,4-dienoyl-CoA reductase gene (DECR) is part of the beta-oxidation pathway, highlighting the importance of these enzymes in human metabolism. DECR participates in the metabolism of unsaturated fatty enoyl-CoA esters, which is crucial for energy production and lipid metabolism (Helander et al., 1997).
properties
Molecular Formula |
C31H48N7O19P3S |
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Molecular Weight |
947.7 g/mol |
IUPAC Name |
(2E,5E)-7-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-4,4,5-trimethyl-7-oxohepta-2,5-dienoic acid |
InChI |
InChI=1S/C31H48N7O19P3S/c1-17(30(2,3)8-6-20(40)41)12-21(42)61-11-10-33-19(39)7-9-34-28(45)25(44)31(4,5)14-54-60(51,52)57-59(49,50)53-13-18-24(56-58(46,47)48)23(43)29(55-18)38-16-37-22-26(32)35-15-36-27(22)38/h6,8,12,15-16,18,23-25,29,43-44H,7,9-11,13-14H2,1-5H3,(H,33,39)(H,34,45)(H,40,41)(H,49,50)(H,51,52)(H2,32,35,36)(H2,46,47,48)/b8-6+,17-12+/t18-,23-,24-,25+,29-/m1/s1 |
InChI Key |
DEQKKPDRDCEPQL-VRLJRLHMSA-N |
Isomeric SMILES |
C/C(=C\C(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)/C(C)(C)/C=C/C(=O)O |
Canonical SMILES |
CC(=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)C(C)(C)C=CC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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